![molecular formula C10H12N2O B2898308 N-(pyridin-4-ylmethyl)cyclopropanecarboxamide CAS No. 111711-20-7](/img/structure/B2898308.png)
N-(pyridin-4-ylmethyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(pyridin-4-ylmethyl)cyclopropanecarboxamide, also known as P4C, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. P4C belongs to the class of cyclopropane carboxamide compounds that have been shown to possess various biological activities.
Scientific Research Applications
Crystal Structure Analysis
The crystal structure of a derivative of N-(pyridin-4-ylmethyl)cyclopropanecarboxamide, specifically 3-(cyclopropylmethoxy)-4-(difluoromethoxy)-N-(pyridin-2-ylmethyl)benzamide, has been studied, revealing differences in the orientation of pyridine and benzene rings across molecules in the unit. This research contributes to understanding the structural characteristics of this compound derivatives, which is crucial for their application in various scientific fields, including materials science and drug design (Artheswari, Maheshwaran, & Gautham, 2019).
Biological Activity
A study on the synthesis and bioactivity of N-cyclopropanecarboxyl-N′-pyridin-2-yl thiourea derivatives, related to this compound, demonstrated these compounds' significant herbicidal and fungicidal activities. This suggests potential agricultural applications, such as the development of new pesticides or fungicides (Tian, Song, Wang, & Liu, 2009).
Pharmacological Research
In pharmacological research, the compound Y-27632, a closely related derivative, serves as a specific inhibitor for the Rho-associated coiled-coil forming protein serine/threonine kinase (ROCK) family. This has implications for studying cellular mechanisms and potential therapeutic applications, highlighting the relevance of this compound derivatives in medical research (Ishizaki et al., 2000).
Antidepressant and Nootropic Agents
N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides, both related to this compound, have been synthesized and evaluated for their antidepressant and nootropic activities. This research underlines the chemical's potential for contributing to the development of new central nervous system (CNS) drugs (Thomas, Nanda, Kothapalli, & Hamane, 2016).
Anticancer Activity
The synthesis and in vitro anticancer activity studies of Pt(II) pyridinium amidate (PYA) complexes, involving N-(1-benzylpyridin-4(1H)-ylidene)picolinamide, a compound structurally similar to this compound, showed low μM range cytotoxicity against several human carcinoma cells. These findings contribute to the exploration of this compound derivatives in cancer treatment research (Muller et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been studied for their anti-tubercular activity againstMycobacterium tuberculosis .
Mode of Action
It’s worth noting that similar compounds have shown significant activity againstMycobacterium tuberculosis .
Biochemical Pathways
Cyclopropane-containing compounds are known to be involved in various biological processes .
Result of Action
Similar compounds have shown significant activity againstMycobacterium tuberculosis, indicating potential antimicrobial effects .
properties
IUPAC Name |
N-(pyridin-4-ylmethyl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O/c13-10(9-1-2-9)12-7-8-3-5-11-6-4-8/h3-6,9H,1-2,7H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQBNQALHOHAGNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.